Cas no 5109-67-1 (1H-1,2-Diazepin-6-ol, 6,7-dihydro-5-methyl-4-phenyl-)

• Product Name: 1H-1,2-Diazepin-6-ol, 6,7-dihydro-5-methyl-4-phenyl-
• CAS No: 5109-67-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 363256
• PubChem ID: 71366300
• Update Time: 2025-04-19

1H-1,2-Diazepin-6-ol, 6,7-dihydro-5-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2-Diazepin-6-ol, 6,7-dihydro-5-methyl-4-phenyl-
• 5-methyl-4-phenyl-6,7-dihydro-1H-diazepin-6-ol
• 5-Methyl-4-phenyl-6,7-dihydro-1H-1,2-diazepin-6-ol
• DTXSID40789665
• 5109-67-1

• Inchi： 1S/C12H14N2O/c1-9-11(7-13-14-8-12(9)15)10-5-3-2-4-6-10/h2-7,12,14-15H,8H2,1H3
• InChI Key： OYKXRYNASDDQCM-UHFFFAOYSA-N
• SMILES： OC1CNN=CC(C2C=CC=CC=2)=C1C

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 44.62